A monitoring technique for detecting changes in the root gap of butt joints during the flux-cored arc welding (FCAW) was proposed. FCAW experiments were conducted for both increasing and decreasing root gap conditions, and current and voltage were measured during the root-pass welding. The measured time series signals were used as input data for training Random Convolution Kernel Transform (ROCKET) algorithm, which consists of a feature extractor with multiple random kernels, and a linear classifier. A univariate model using current and voltage, respectively, and a multivariate model using both were compared, and the multivariate model showed the highest classification accuracy of 96.2%. Moreover, the classification errors were investigated by correlating the geometry of the root bead with the measured signals.

To understand the underlying microstructure evolution and joining mechanism of ultrasonic spot welded Cu/Cu joint, the microstructure and crystallography analysis were investigated. The grain size, grain boundary, misorientation angle, Kernel Average Misorientation, Schmid factor and crystal orientation along the weld thickness were heterogeneous and unsymmetrical. The changes of corresponding microstructural and crystallographic features were more obvious for the top sheet comparing with the bottom sheet. The {111} texture, nano-sized equiaxed induced by discontinuous dynamic recrystallization and refined elongated grains because of continuous dynamic recrystallization were formed at the welding interface. The nucleated fine grains between the elongated grains attributing to continuous dynamic recrystallization were beneficial to the grain boundary migration and consequent the achievement of the interfacial metallurgical bonding.

Wire arc additive manufacturing, employing conventional fusion welding processes, shows excellent versatility and can therefore be used for structural modifications of existing parts to create hybrid components. This study evaluates the modification of cold-formed AA2024 metal sheets with 2xxx filler metals to produce 2xxx hybrid structures. The alloys are investigated by thermodynamic simulations and the solidification crack susceptibility is assessed by calculating the index for hot cracking susceptibility. Using cold metal transfer, single-layer depositions are generated on profile sheets after which the specimens are characterised by three analysis procedures: metallographic analysis, chemical analysis, and hardness testing. Results indicate that AA2024 wire material, although generally considered difficult to weld, is more suitable for the additive modification of AA2024 sheets and profiles, as crack-free specimens can be deposited on cold-formed substrates.

The metallurgical joining between cast A359 aluminium alloy and AISI321 stainless steel using pure Zn as the interlayer was performed slightly above Al–Zn eutectic temperature. The liquid phase was formed by a eutectic reaction between Al and Zn and subsequently isothermally solidified by diffusion of Zn into the A359 base metal (i.e. reactive transient liquid phase bonding). The formation of a Zn-rich diffusion affected zone in A359, incorporation of Si particles into the bond zone, formation of a thin Al–Fe–Si intermetallic at the steel interface, and isothermal solidification of the liquid phase and subsequent Al–Zn eutectoid transformation govern the microstructure of the joint. The resultant bond microstructure does not deleteriously affect the heat sink function of Al base metal.

In nanosoldering, the wettability of nanosolder is a key factor to gauge the contacts’ firmness. Here, a novel in situ wetting measurement method by using electron beam irradiation in transmission electron microscopy has been proposed, which has the crucial advantages of dynamically observing the wetting process between nanosolder and nanomaterial to be soldered, rapidly measuring the contact angle, and greatly avoiding the complex procedures in traditional method. The experimental tests show that the contact angle of a reflowed 97Sn3Cu nanosolder drop on a WO3 nanowire obtained by the new method is consistent with that obtained by the traditional method. This novel wetting measurement method is aimed at promoting the application of nanosolders in nanosoldering.

This paper presents the experimental and numerical results of the influence of dwell time (30, 60, 90 s), down force (2450, 4900, 7350 N), and rotational speed (1000, 1500, 2000 RPM) on microstructure, microhardness, and material flow during solid-state welding. Probeless friction stir spot welding (P-FSSW) with a flat tool shoulder was assisted to form a metal compound of AA2024, AA6082, and AA5754 aluminium plates with different thicknesses in lap configuration. The analysis of the experimental data and numerical results showed that down force had a significant influence on the material flow and the quality of the welds. High friction energy, and subsequent intensive material flow, promoted the vortexes formation, which improve metals mixing and grain refinements.

The micro-resistance spot welding is widely used for low-to-medium-volume applications due to its low cost, especially for cylindrical Lithium-ion cell-based modules. Using typical micro-resistance spot welding electrodes in a series configuration, two nuggets/welds are created in a single welding operation. As it is a contact joining process, productivity is limited. This paper developed a novel approach to enhance the productivity of micro-resistance spot welding, where four nuggets were produced instead of two nuggets in a single operation. The critical-to-quality criteria, including joint strength, microstructure, electrical resistance and temperature rise at joints, were demonstrated by comparing the existing and proposed approaches. A reduction in cycle time by up to 57% can be achieved by adopting the proposed approach while maintaining the weld quality.

The powder diameter affects the heat generation and further influences the quality of weldments when the MZA powder is used as laser-absorbents to carry out laser transmission welding (LTW). It is difficult to measure the temperature due to its extremely short duration. A mathematical model considering the multiple reflections of metal powder is established to predict heat generation. The mathematical model is verified and then used to describe the influence of line energy density and powder diameter on the temperature profile of the LTW process. The results demonstrate that the temperature from experiments and simulation are consistent. Therefore, the established model is suitable to predict the heat generation of metal powder laser-absorbents in the LTW process.

A finite element is developed to study the transient temperature fields and mechanical response during laser powder bed fusion processing and multi-layer deposition of a Ti6Al4V powder. Two different powder deposition time intervals are examined. The results of our analysis reveal that short-time interlayer intervals lead to a reduction of residual von Mises stress in the produced part. A good correspondence between the experimental and numerical results was found.

A new method, bypass-current plasma-MIG hybrid arc welding, was proposed to weld AA 5083 aluminium alloy. A comparative investigation between simulation and experiment was performed to quantify different effects of bypass-current and out plasma current on droplet transfer behaviours. The results show that when the bypass-current is 15 A, the droplets present a projected transfer mode, and its period is 22 ms. But if the outer plasma current is 15 A, the transfer frequency increases 19.1 Hz, and the sizes of the droplet show a slight increase. This is due to the reduction of electromagnetic force and arc plasma force on droplets. The research outcomes provide benefits to the droplet transfer behaviours in control and optimisation during aluminium alloy welding.